Cas no 5667-16-3 (2-[2-(propylsulfanyl)-1H-benzimidazol-1-yl]ethanol)

• Product Name: 2-[2-(propylsulfanyl)-1H-benzimidazol-1-yl]ethanol
• CAS No: 5667-16-3
• MF: C₁₂H₁₆N₂OS
• MW: 236.333241462708
• CID: 1599999
• PubChem ID: 2772462
• Update Time: 2025-04-21

2-[2-(propylsulfanyl)-1H-benzimidazol-1-yl]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[2-(propylsulfanyl)-1H-benzimidazol-1-yl]ethanol
• 1H-benzimidazole-1-ethanol, 2-(propylthio)-
• 2-(2-Propylsulfanyl-benzoimidazol-1-yl)-ethanol
• 2-(2-propylsulfanylbenzimidazol-1-yl)ethanol
• SCHEMBL12195231
• Oprea1_215662
• EU-0035083
• STK710494
• SR-01000402330-1
• AKOS000296967
• CCG-104124
• 2-[2-(PROPYLSULFANYL)-1H-1,3-BENZIMIDAZOL-1-YL]-1-ETHANOL
• Oprea1_725758
• AB00092607-01
• AG-690/11303068
• BIM-0027399.P001
• 5667-16-3
• SR-01000402330
• DTXSID20378253
• Cambridge id 5667163
• CBMicro_027509

• Inchi： 1S/C12H16N2OS/c1-2-9-16-12-13-10-5-3-4-6-11(10)14(12)7-8-15/h3-6,15H,2,7-9H2,1H3
• InChI Key： WKTYMMQGLZBPDC-UHFFFAOYSA-N
• SMILES： S(CCC)C1=NC2C=CC=CC=2N1CCO

Computed Properties

• Exact Mass: 236.09848
• Monoisotopic Mass: 236.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 422.8°C at 760 mmHg
• Flash Point: 209.5°C
• Refractive Index: 1.616
• PSA: 38.05